Cas no 2137874-59-8 (Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate)

• Product Name: Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate
• CAS No: 2137874-59-8
• MF: C₁₂H₉NaO₄S₂
• MW: 304.317231893539
• CID: 6301294
• PubChem ID: 165455794
• Update Time: 2025-06-13

Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137874-59-8
• EN300-722912
• sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate
• Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate

• Inchi： 1S/C12H10O4S2.Na/c1-16-12(13)11-10(18(14)15)7-9(17-11)8-5-3-2-4-6-8;/h2-7H,1H3,(H,14,15);/q;+1/p-1
• InChI Key： AHVXQCPJEDVXGX-UHFFFAOYSA-M
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC=CC=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 303.98399539g/mol
• Monoisotopic Mass: 303.98399539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Additional information on Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate

Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate (CAS No. 2137874-59-8): A Versatile Sulfinate Derivative in Modern Organic Synthesis

Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate (CAS No. 2137874-59-8) is a specialized sulfinate derivative that has garnered significant attention in the field of organic chemistry due to its unique structural features and broad applicability. This compound, characterized by its thiophene backbone and methoxycarbonyl functional group, serves as a pivotal intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its sulfinate moiety enables diverse reactivity, making it a valuable tool for C–S bond formation and cross-coupling reactions.

In recent years, the demand for sulfur-containing compounds has surged, driven by their role in drug discovery and material science. Researchers frequently search for "sulfinate reagents in organic synthesis" or "thiophene-based building blocks," highlighting the growing interest in compounds like Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate. Its compatibility with transition-metal catalysis and photocatalysis aligns with the trend toward sustainable and efficient synthetic methodologies.

The compound’s phenylthiophene core is particularly noteworthy, as it is a common motif in OLED materials and conductive polymers. With the rise of organic electronics, queries such as "thiophene derivatives for optoelectronics" or "sulfinate salts in material science" reflect its relevance. Additionally, its ester group (methoxycarbonyl) offers further functionalization opportunities, catering to applications in peptide modification and bioconjugation.

From a synthetic perspective, Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate excels in radical reactions and nucleophilic substitutions. Its stability as a sodium salt enhances handling and storage, addressing common challenges associated with reactive sulfinyl intermediates. This property is frequently explored in forums discussing "air-stable sulfinate reagents" or "safe handling of sulfur compounds."

Beyond academia, industries value this compound for its scalability and compatibility with green chemistry principles. Searches like "eco-friendly sulfinate synthesis" or "scalable thiophene derivatives" underscore its industrial potential. Moreover, its role in API (Active Pharmaceutical Ingredient) development aligns with the pharmaceutical sector’s focus on high-purity intermediates.

In summary, Sodium 2-(methoxycarbonyl)-5-phenylthiophene-3-sulfinate (CAS No. 2137874-59-8) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to advanced materials—make it a cornerstone in modern chemistry. As research trends evolve, this compound will likely remain a key player in addressing challenges related to sustainable synthesis and functional material design.